Cas no 105675-56-7 (1,1-dimethyl-3-[4-(pyrazol-1-ylmethoxy)phenyl]urea)

• Product Name: 1,1-dimethyl-3-[4-(pyrazol-1-ylmethoxy)phenyl]urea
• CAS No: 105675-56-7
• MF: C₁₃H₁₆N₄O₂
• MW: 260.291742324829
• CID: 1159659
• PubChem ID: 13822750
• Update Time: 2025-04-20

1,1-dimethyl-3-[4-(pyrazol-1-ylmethoxy)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-3-[4-(pyrazol-1-ylmethoxy)phenyl]urea
• DTXSID70550507
• N,N-Dimethyl-N'-{4-[(1H-pyrazol-1-yl)methoxy]phenyl}urea
• 105675-56-7

• Inchi： 1S/C13H16N4O2/c1-16(2)13(18)15-11-4-6-12(7-5-11)19-10-17-9-3-8-14-17/h3-9H,10H2,1-2H3,(H,15,18)
• InChI Key： AZWGYICSOULQDB-UHFFFAOYSA-N
• SMILES： O(CN1C=CC=N1)C1C=CC(=CC=1)NC(N(C)C)=O

Computed Properties

• Exact Mass: 260.12748
• Monoisotopic Mass: 260.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.39
• LogP: 2.08610